tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate
Overview
Description
“tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate” is a carbamate compound. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have a general structure of R1O(C=O)NR2R3, where R1 is usually an alkyl or aryl group and R2, R3 can be H, alkyl, aryl, or connected together .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a carbamate group (O=C=O), a tert-butyl group ((CH3)3C-), a methyl group (CH3-), and a 3-sulfamoylphenyl group (C6H4SO2NH2) attached to the nitrogen of the carbamate group .Chemical Reactions Analysis
Carbamates can undergo a variety of reactions. For example, they can be hydrolyzed to yield the corresponding amine and a carboxylic acid . The specific reactions that “this compound” can undergo would depend on the reaction conditions and the presence of other reagents.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, carbamates generally have moderate to high boiling points and are often solids at room temperature . The specific properties of “this compound” would depend on its molecular structure.Mechanism of Action
The mechanism of action of a compound depends on its intended use. For example, some carbamates are used as pesticides and work by inhibiting acetylcholinesterase, an enzyme important for nerve function in insects . The mechanism of action of “tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate” would depend on its specific chemical properties and intended use.
Safety and Hazards
The safety and hazards associated with a compound depend on its specific chemical properties. Some carbamates are toxic and can be hazardous if ingested, inhaled, or come into contact with the skin . The specific safety and hazards of “tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate” would depend on its specific chemical properties.
Future Directions
The future directions for research on “tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate” would depend on its potential applications. For example, if it has potential uses in medicine, agriculture, or industry, future research could focus on optimizing its synthesis, studying its mechanism of action, or investigating its safety and efficacy .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate involves the reaction of tert-butyl N-methylcarbamate with 3-sulfamoylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then deprotected using trifluoroacetic acid (TFA) to yield the final compound.", "Starting Materials": [ "tert-butyl N-methylcarbamate", "3-sulfamoylbenzoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "trifluoroacetic acid (TFA)" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-methylcarbamate and 3-sulfamoylbenzoic acid in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter off the dicyclohexylurea byproduct and concentrate the filtrate.", "Step 4: Add trifluoroacetic acid (TFA) to the concentrated solution and stir at room temperature for several hours.", "Step 5: Purify the resulting product by column chromatography to yield tert-butyl N-methyl-N-(3-sulfamoylphenyl)carbamate." ] } | |
CAS RN |
2648940-75-2 |
Molecular Formula |
C12H18N2O4S |
Molecular Weight |
286.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
